
Application Note: Gravimetric Determination of
Vanadium in Ferrovanadium

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Ferrovanadium

CAS No.: 76797-74-5

Cat. No.: B1254409

Get Quote

Introduction
Ferrovanadium (FeV) is a crucial alloying agent used in the steel industry to enhance the

strength, toughness, and wear resistance of steel.[1][2] The concentration of vanadium in the

alloy directly impacts its performance and commercial value, necessitating accurate and

reliable analytical methods for its determination. Gravimetric analysis offers a classic and highly

accurate method for quantifying the vanadium content in ferrovanadium samples. This

application note provides a detailed protocol for the gravimetric determination of vanadium,

primarily involving the precipitation of vanadium and its subsequent conversion to a stable,

weighable form, vanadium pentoxide (V₂O₅).

Principle
The gravimetric determination of vanadium in ferrovanadium is based on the quantitative

precipitation of vanadium from a solution of the dissolved alloy. The most common method

involves the precipitation of vanadium as ammonium metavanadate (NH₄VO₃) or with an

organic precipitating agent like cupferron. The precipitate is then carefully washed, dried, and

ignited at a high temperature to convert it into the stoichiometrically stable vanadium pentoxide
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(V₂O₅). The mass of the V₂O₅ is then used to calculate the percentage of vanadium in the

original ferrovanadium sample. Proper sample dissolution and separation of interfering

elements, primarily iron, are critical for accurate results.

Reagents and Equipment
Reagents:

Concentrated Nitric Acid (HNO₃)

Concentrated Hydrochloric Acid (HCl)

Concentrated Sulfuric Acid (H₂SO₄)

Ammonium Hydroxide (NH₄OH, 1:1 v/v)

Ammonium Nitrate (NH₄NO₃)

Cupferron solution (6% w/v, freshly prepared and cooled to 5-10°C)

Wash solution: 1% (v/v) sulfuric acid containing a small amount of cupferron

Deionized water

Equipment:

Analytical balance (accurate to 0.1 mg)

Muffle furnace

Hot plate

Beakers (250 mL, 400 mL)

Volumetric flasks

Gooch crucible or porcelain filtering crucible

Filter paper (ashless)
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Desiccator

pH meter or pH indicator paper

Glass funnels

Stirring rods

Experimental Protocol
Sample Preparation and Dissolution

Accurately weigh approximately 0.5 g of the finely ground ferrovanadium sample into a 250

mL beaker.

In a fume hood, add 30 mL of concentrated nitric acid. Heat gently on a hot plate to initiate

the reaction.

If the sample does not dissolve completely, add concentrated hydrochloric acid dropwise

until complete dissolution is achieved.

Add 10 mL of concentrated sulfuric acid and evaporate the solution on a hot plate until dense

white fumes of sulfur trioxide are evolved. This step removes excess nitric and hydrochloric

acids.

Cool the beaker and its contents to room temperature.

Carefully add 100 mL of deionized water and heat gently to dissolve the salts.

Removal of Iron by Cupferron Precipitation
Cool the solution to 5-10°C in an ice bath.

Slowly add a chilled 6% solution of cupferron with constant stirring until the precipitation of

iron is complete.[3] A reddish-brown precipitate of the iron-cupferron complex will form.

Add a slight excess of the cupferron solution to ensure complete precipitation of iron. This

can be tested by adding a few more drops of the reagent to the clear supernatant; no further

precipitation should occur.
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Filter the solution through ashless filter paper to separate the iron precipitate.

Wash the precipitate with a cold wash solution (1% sulfuric acid containing a little cupferron)

to remove any adsorbed vanadium.

Collect the filtrate, which contains the vanadium.

Precipitation of Vanadium
Transfer the filtrate to a larger beaker and boil to decompose the excess cupferron.

Concentrate the solution by evaporation if necessary.

Add concentrated nitric acid to the solution and heat to oxidize the vanadium to the +5

oxidation state.[4][5]

Neutralize the solution with ammonium hydroxide (1:1 v/v) until it is slightly alkaline.

Then, make the solution slightly acidic with a few drops of dilute nitric acid.

Add 10 g of ammonium nitrate and boil the solution.

Add ammonium hydroxide dropwise with constant stirring until the vanadium is precipitated

as ammonium metavanadate (NH₄VO₃).[6] The pH should be maintained between 3.5 and

4.5.[6]

Allow the precipitate to settle for at least one hour, preferably overnight.

Filtration and Ignition
Filter the precipitate through a pre-weighed Gooch or porcelain filtering crucible.

Wash the precipitate with a hot, dilute solution of ammonium nitrate, followed by a final wash

with hot deionized water to remove any remaining impurities.[6]

Dry the crucible and precipitate in an oven at 105-110°C.

Transfer the dried crucible to a muffle furnace and gradually increase the temperature to

800°C.[6] Ignite for at least one hour to convert the ammonium metavanadate to vanadium
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pentoxide (V₂O₅).

Cool the crucible in a desiccator to room temperature and weigh it accurately.

Repeat the ignition, cooling, and weighing steps until a constant weight is obtained.

Data Presentation
The following table should be used to record the experimental data:

Parameter Sample 1 Sample 2 Sample 3

Initial Sample Weight

(g)

Weight of Crucible +

V₂O₅ (g)

Weight of Empty

Crucible (g)

Weight of V₂O₅ (g)

Vanadium Content

(%)

Average Vanadium

Content (%)

Standard Deviation

Calculation of Vanadium Content:

The percentage of vanadium in the ferrovanadium sample is calculated using the following

formula:

% Vanadium = ( (Weight of V₂O₅ × 0.5602) / Initial Sample Weight ) × 100

Where 0.5602 is the gravimetric factor for converting the mass of V₂O₅ to the mass of V (2 ×

Atomic weight of V / Molecular weight of V₂O₅).
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Visualization
Experimental Workflow Diagram

Sample Preparation & Dissolution

Iron Removal

Vanadium Precipitation

Final Analysis

Weigh FeV Sample

Dissolve in HNO3 / HCl

Fume with H2SO4

Dissolve Salts in Water

Cool Solution (5-10°C)

Precipitate Iron with Cupferron

Filter to Remove Iron Precipitate

Collect Vanadium-Containing Filtrate

Boil to Decompose Excess Cupferron

Oxidize Vanadium with HNO3

Adjust pH and Add NH4NO3

Precipitate NH4VO3 with NH4OH

Digest Precipitate

Filter and Wash Precipitate

Dry and Ignite to V2O5

Weigh V2O5

Calculate % Vanadium
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Click to download full resolution via product page

Caption: Workflow for Gravimetric Determination of Vanadium in Ferrovanadium.

Interferences
Several elements can interfere with the gravimetric determination of vanadium. Iron is the most

significant interference in ferrovanadium analysis and is removed by precipitation with

cupferron.[3] Other elements that can co-precipitate with vanadium include molybdenum,

tungsten, and chromium. Careful control of pH during precipitation can help minimize these

interferences.[7] For highly accurate analyses, especially for certification purposes, additional

separation steps or alternative analytical techniques like ICP-OES may be necessary.[8]

Safety Precautions
All work with concentrated acids and the dissolution of the alloy should be performed in a

well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Handle hot beakers and crucibles with appropriate tongs.

Cupferron is toxic and should be handled with care. Avoid inhalation of dust and contact with

skin.

The muffle furnace operates at high temperatures and should be used with caution.

This detailed protocol provides a robust method for the accurate gravimetric determination of

vanadium content in ferrovanadium, suitable for quality control and research applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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